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Compound of Interest

Compound Name: 8-Chlorocaffeine

Cat. No.: B118225

As a Senior Application Scientist, it is imperative to ground our laboratory practices in a deep
understanding of the materials we handle. This guide provides essential safety and logistical
information for the operational use and disposal of 8-Chlorocaffeine, a halogenated analog of
caffeine.[1] While specific data for 8-Chlorocaffeine is not as abundant as for its parent
compound, by synthesizing information from authoritative sources on caffeine, analogous
compounds, and general chemical safety, we can establish a robust framework for its safe
handling.

Immediate Safety and Hazard Assessment

8-Chlorocaffeine is classified as harmful if swallowed and is an irritant.[2] Its primary hazard
classification under the Globally Harmonized System (GHS) is Acute Toxicity 4 (oral).[2] The
compound is a derivative of methylxanthine alkaloid caffeine and binds to adenosine receptors.
[3] Given its classification, immediate measures upon accidental exposure are critical.

 Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek immediate
medical attention and provide the Safety Data Sheet (SDS) to the physician.[4]

» Skin Contact: In case of contact, wash the affected skin with plenty of soap and water. If
irritation persists, seek medical attention.[4]

» Eye Contact: Immediately flush the eyes with water for 15-20 minutes, removing contact
lenses if present. Seek medical attention if irritation continues.[4]
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 Inhalation: Move the exposed individual to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.[4]

Personal Protective Equipment (PPE): A Multi-Layered
Defense

The selection of appropriate PPE is the cornerstone of safe chemical handling. A hazard
assessment of your specific laboratory operations will determine the necessary level of
protection.[5] For 8-Chlorocaffeine, a tiered approach to PPE is recommended.
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Expert Insight: The rationale for these recommendations is rooted in minimizing all potential
routes of exposure. While 8-Chlorocaffeine is a solid, fine powders can be easily aerosolized
during handling, creating an inhalation risk. The use of nitrile gloves is recommended as they
provide good chemical resistance for many laboratory chemicals.[5] For spill cleanup, a more
robust glove material and additional body and face protection are necessary to prevent
extensive contact.

Operational Plan: From Receipt to Disposal
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A comprehensive plan for the entire lifecycle of 8-Chlorocaffeine in the laboratory is essential
for ensuring safety and compliance.

Upon receipt, inspect the container for any damage. 8-Chlorocaffeine should be stored at
-20°C in a tightly sealed container.[6] It should be stored away from strong oxidizing agents.[4]

e Preparation: All handling of solid 8-Chlorocaffeine should be conducted in a well-ventilated
area, preferably within a chemical fume hood, to avoid the generation and inhalation of dust.

[4]

o Personal Hygiene: Do not eat, drink, or smoke in areas where 8-Chlorocaffeine is handled.
Wash hands thoroughly after handling the compound.[4]

o Equipment: Use dedicated spatulas and weighing boats. Clean all equipment thoroughly
after use.
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Caption: Workflow for the safe handling and disposal of 8-Chlorocaffeine.
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Disposal Plan: Responsible Waste Management

Proper disposal of 8-Chlorocaffeine and any contaminated materials is a critical final step.

o Waste Characterization: As a halogenated organic compound, 8-Chlorocaffeine is
considered hazardous waste. It is the responsibility of the waste generator to properly
characterize all waste materials according to applicable regulations.[4]

o Segregation: All disposable materials that have come into contact with 8-Chlorocaffeine,
including gloves, weighing papers, and pipette tips, should be collected in a designated,
sealed, and clearly labeled hazardous waste container.

» Disposal: The disposal of 8-Chlorocaffeine waste must be handled by a licensed
professional waste disposal service.[4] Do not dispose of this material with household
garbage or down the drain.[4]

By adhering to these procedural guidelines, researchers can confidently and safely incorporate
8-Chlorocaffeine into their experimental workflows, upholding the highest standards of
laboratory safety and scientific integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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